Cas no 1529064-72-9 (4-(2-Methylpropyl)pyrrolidin-3-ol)
4-(2-Methylpropyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 1529064-72-9
- EN300-1636470
- SCHEMBL956100
- 4-(2-METHYLPROPYL)PYRROLIDIN-3-OL
- 3-Pyrrolidinol, 4-(2-methylpropyl)-
- 4-(2-Methylpropyl)pyrrolidin-3-ol
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- Inchi: 1S/C8H17NO/c1-6(2)3-7-4-9-5-8(7)10/h6-10H,3-5H2,1-2H3
- InChI Key: LVMLUILSLURKRC-UHFFFAOYSA-N
- SMILES: OC1CNCC1CC(C)C
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 0.937±0.06 g/cm3(Predicted)
- Boiling Point: 227.8±15.0 °C(Predicted)
- pka: 14.93±0.40(Predicted)
4-(2-Methylpropyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636470-0.05g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 0.05g |
$816.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-0.1g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 0.1g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-0.25g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 0.25g |
$893.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-0.5g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 0.5g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-1.0g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 1g |
$971.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-2.5g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 2.5g |
$1903.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-5.0g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 5g |
$2816.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-10.0g |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 10g |
$4176.0 | 2023-06-04 | ||
| Enamine | EN300-1636470-50mg |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-1636470-100mg |
4-(2-methylpropyl)pyrrolidin-3-ol |
1529064-72-9 | 100mg |
$553.0 | 2023-09-22 |
4-(2-Methylpropyl)pyrrolidin-3-ol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-(2-Methylpropyl)pyrrolidin-3-ol
Introduction to 4-(2-Methylpropyl)pyrrolidin-3-ol (CAS No. 1529064-72-9)
4-(2-Methylpropyl)pyrrolidin-3-ol, with the CAS number 1529064-72-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 2-methylpropyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.
The chemical structure of 4-(2-Methylpropyl)pyrrolidin-3-ol can be represented as C8H17NO. The pyrrolidine ring, a five-membered heterocyclic amine, is a common motif in many biologically active molecules. The presence of the 2-methylpropyl group introduces additional steric and electronic effects that can influence the compound's interactions with biological targets. These structural features make 4-(2-Methylpropyl)pyrrolidin-3-ol a promising candidate for further investigation in medicinal chemistry.
Recent studies have explored the potential therapeutic applications of 4-(2-Methylpropyl)pyrrolidin-3-ol. One notable area of research is its activity as a modulator of ion channels, particularly in the context of neurological disorders. Ion channels play a crucial role in cellular signaling and are implicated in various diseases, including epilepsy, pain, and neurodegenerative conditions. Research has shown that 4-(2-Methylpropyl)pyrrolidin-3-ol can selectively modulate specific ion channels, which could lead to the development of novel therapeutic agents for these conditions.
In addition to its potential as an ion channel modulator, 4-(2-Methylpropyl)pyrrolidin-3-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Preclinical studies have demonstrated that 4-(2-Methylpropyl)pyrrolidin-3-ol exhibits potent anti-inflammatory activity, making it a promising lead compound for the development of new anti-inflammatory drugs.
The pharmacokinetic properties of 4-(2-Methylpropyl)pyrrolidin-3-ol have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes a drug. Understanding these properties is essential for optimizing drug dosing and formulation. Research has shown that 4-(2-Methylpropyl)pyrrolidin-3-ol has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.
Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that 4-(2-Methylpropyl)pyrrolidin-3-ol has a favorable safety profile at therapeutic doses. However, as with any new compound, further studies are necessary to fully evaluate its safety and efficacy in humans. Clinical trials will be essential to determine the optimal dosing regimens and to identify any potential side effects or interactions with other medications.
The synthesis of 4-(2-Methylpropyl)pyrrolidin-3-ol has been optimized to improve yield and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of 3-hydroxypyrrolidine with 2-methylpropanal followed by reduction steps to form the final product. These synthetic methods are crucial for ensuring the availability of high-quality material for preclinical and clinical studies.
In conclusion, 4-(2-Methylpropyl)pyrrolidin-3-ol (CAS No. 1529064-72-9) is a promising compound with potential applications in various therapeutic areas, including neurological disorders and inflammation. Its unique structural features contribute to its biological activities and pharmacological properties, making it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in medicine.
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